Cas no 98534-79-3 (5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylic acid
• CAS No: 98534-79-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD26813966
• CID: 4667837
• PubChem ID: 86136110
• Update Time: 2023-08-14

5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylic acid
• 5-bromo-1-tert-butylpyrazole-4-carboxylic acid

• MDL： MFCD26813966
• Inchi： 1S/C8H11BrN2O2/c1-8(2,3)11-6(9)5(4-10-11)7(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： AHZSMCKQHZYSRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=NN1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1